Cas no 698368-44-4 (Ethanone, 1-(1,4,5,6-tetrahydro-3-methyl-5-cyclopentapyrazolyl)-)

• Product Name: Ethanone, 1-(1,4,5,6-tetrahydro-3-methyl-5-cyclopentapyrazolyl)-
• CAS No: 698368-44-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1057665
• PubChem ID: 4182150
• Update Time: 2025-04-20

Ethanone, 1-(1,4,5,6-tetrahydro-3-methyl-5-cyclopentapyrazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,4,5,6-tetrahydro-3-methyl-5-cyclopentapyrazolyl)-
• Ethanone, 1-(1,4,5,6-tetrahydro-3-methyl-5-cyclopentapyrazolyl)- (9CI)
• 698368-44-4
• 1-(3-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-5-yl)ethanone
• DB-286852

• Inchi： 1S/C9H12N2O/c1-5-8-3-7(6(2)12)4-9(8)11-10-5/h7H,3-4H2,1-2H3,(H,10,11)
• InChI Key： WGDXPCIOZMBNMA-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC2C(=C(C)NN=2)C1

Computed Properties

• Exact Mass: 164.095
• Monoisotopic Mass: 164.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.8Ų